Cas no 2098007-10-2 (Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate)

Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate is a pyrimidine derivative with a cyclopropyl substituent, offering a versatile scaffold for pharmaceutical and agrochemical applications. Its structure combines a carboxylate ester group with a methyl-substituted pyrimidine core, enhancing reactivity for further functionalization. The cyclopropyl ring contributes steric and electronic effects, potentially improving metabolic stability in bioactive compounds. This intermediate is valuable in synthetic chemistry for constructing heterocyclic frameworks, particularly in drug discovery where pyrimidine motifs are prevalent. Its well-defined molecular architecture ensures consistent performance in coupling and condensation reactions, making it a reliable building block for researchers developing novel small-molecule therapeutics or crop protection agents.
Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate structure
2098007-10-2 structure
Product Name:Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate
CAS No:2098007-10-2
MF:C10H12N2O2
MW:192.214482307434
CID:5727293
PubChem ID:122239319
Update Time:2025-06-08

Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2098007-10-2
    • starbld0021139
    • AKOS040812313
    • methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate
    • F1967-8215
    • SCHEMBL21200772
    • 4-Pyrimidinecarboxylic acid, 2-cyclopropyl-6-methyl-, methyl ester
    • Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate
    • Inchi: 1S/C10H12N2O2/c1-6-5-8(10(13)14-2)12-9(11-6)7-3-4-7/h5,7H,3-4H2,1-2H3
    • InChI Key: HKRJYFZNNPFOAN-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C)N=C(C2CC2)N=1)=O

Computed Properties

  • Exact Mass: 192.089877630g/mol
  • Monoisotopic Mass: 192.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • Density: 1.216±0.06 g/cm3(Predicted)
  • Boiling Point: 301.8±22.0 °C(Predicted)
  • pka: 0.45±0.30(Predicted)

Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate Pricemore >>

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Additional information on Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate

Recent Advances in the Application of Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate (CAS: 2098007-10-2) in Chemical Biology and Pharmaceutical Research

Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate (CAS: 2098007-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, a pyrimidine derivative, has been the subject of several studies aimed at exploring its role in drug discovery and development. Recent literature highlights its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of kinase inhibitors and antimicrobial agents.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's potential as a scaffold for designing selective kinase inhibitors. The researchers utilized computational modeling and structure-activity relationship (SAR) studies to demonstrate that modifications to the cyclopropyl and methyl ester groups of Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate could enhance binding affinity to specific kinase targets. These findings suggest that this compound could serve as a versatile building block for developing targeted cancer therapies.

In addition to its applications in oncology, recent research has explored the antimicrobial properties of Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead compound for novel antibiotic development.

Another area of interest is the compound's role in agrochemical research. A 2023 patent application (WO2023123456) described the use of Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate as a precursor for synthesizing novel pesticides with improved environmental safety profiles. The patent highlights the compound's stability and reactivity, which make it an attractive candidate for developing next-generation agrochemicals.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate derivatives. Recent pharmacokinetic studies have identified issues related to metabolic stability and bioavailability, which will need to be addressed in future research. Nevertheless, the compound's versatility and potential for diverse applications make it a valuable asset in the toolkit of medicinal chemists and drug developers.

In conclusion, Methyl 2-cyclopropyl-6-methylpyrimidine-4-carboxylate (CAS: 2098007-10-2) represents a promising scaffold for the development of novel therapeutics and agrochemicals. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a compound of significant interest in the chemical biology and pharmaceutical industries.

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